Ethylenebisdithiocarbamic acid
Ethylenebisdithiocarbamic acid
Ethylenebisdithiocarbamic acid, salts and esters is a solid. Very unstable material, used as a pesticide and fungicide.
Zineb appears as an off-white powder. Used as a fungicide.
Ethylenebis(dithiocarbamic acid) is a dithiocarbamic acid resulting from the formal addition of a molecule of carbon disulfide to each amino group of ethylenediamine. It is functionally related to an ethylenediamine. It is a conjugate acid of an ethylenebis(dithiocarbamate).
Mancozeb can cause cancer according to The Environmental Protection Agency (EPA).
Zineb appears as an off-white powder. Used as a fungicide.
Ethylenebis(dithiocarbamic acid) is a dithiocarbamic acid resulting from the formal addition of a molecule of carbon disulfide to each amino group of ethylenediamine. It is functionally related to an ethylenediamine. It is a conjugate acid of an ethylenebis(dithiocarbamate).
Mancozeb can cause cancer according to The Environmental Protection Agency (EPA).
Brand Name:
Vulcanchem
CAS No.:
111-54-6
VCID:
VC21016852
InChI:
InChI=1S/C4H8N2S4/c7-3(8)5-1-2-6-4(9)10/h1-2H2,(H2,5,7,8)(H2,6,9,10)
SMILES:
C(CNC(=S)S)NC(=S)S
Molecular Formula:
C4H8N2S4
Molecular Weight:
212.4 g/mol
Ethylenebisdithiocarbamic acid
CAS No.: 111-54-6
Cat. No.: VC21016852
Molecular Formula: C4H8N2S4
Molecular Weight: 212.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethylenebisdithiocarbamic acid, salts and esters is a solid. Very unstable material, used as a pesticide and fungicide. Zineb appears as an off-white powder. Used as a fungicide. Ethylenebis(dithiocarbamic acid) is a dithiocarbamic acid resulting from the formal addition of a molecule of carbon disulfide to each amino group of ethylenediamine. It is functionally related to an ethylenediamine. It is a conjugate acid of an ethylenebis(dithiocarbamate). Mancozeb can cause cancer according to The Environmental Protection Agency (EPA). |
|---|---|
| CAS No. | 111-54-6 |
| Molecular Formula | C4H8N2S4 |
| Molecular Weight | 212.4 g/mol |
| IUPAC Name | 2-(dithiocarboxyamino)ethylcarbamodithioic acid |
| Standard InChI | InChI=1S/C4H8N2S4/c7-3(8)5-1-2-6-4(9)10/h1-2H2,(H2,5,7,8)(H2,6,9,10) |
| Standard InChI Key | AWYFNIZYMPNGAI-UHFFFAOYSA-N |
| Isomeric SMILES | C(CN=C(S)S)N=C(S)S |
| Impurities | Many commercial samples of ... Zineb ... have been shown to contain ethylenethiourea. After storage of Zineb in darkness, ethylenethiourea, ethylenethiuram mono- and disulfide, trace of sulfur, and one unidentified compound were observed. Ethylenethiourea contents of ethylenebisdithiocarbamate formulations (carcinogenic and teratogenic fungicides) were determined by reversed phase chromatography. The method was simple, rapid (25 min) and allowed control of analysis time to minimize ethylenethiourea formation from intermediary degradation products in soln. Analyzed products contained less than 0.2% ethylenethiourea except for greater than 3 yr old formulations. /Ethylenebisdithiocarbamate formulations/ |
| SMILES | C(CNC(=S)S)NC(=S)S |
| Canonical SMILES | C(CNC(=S)S)NC(=S)S |
| Boiling Point | decomposes |
| Colorform | Powder or crystals from chloroform + alcohol Light-tan solid WHITE POWDER OR CRYSTALS Pale yellow powder Unstable liquid Greyish-yellow free-flowing powder Yellowish powde |
| Flash Point | 138 °C (280 °F) 137.8 °C (tag open cup) 90 °C 138 °C o.c. 194 °F |
| Melting Point | 157 °C (decomposes) 172 °C (decomposes) 314.6 °F |
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